BENGHE Validation & Comparative

Check Availability & Pricing

Carbohydrazide: A Safer and Effective
Alternative to Hydrazine for Boiler Water
Treatment

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Carbohydrazide

Cat. No.: B1668358

A comprehensive guide for researchers and industry professionals on the comparative
performance of carbohydrazide and hydrazine as oxygen scavengers in boiler systems.

In the critical domain of boiler water treatment, the effective removal of dissolved oxygen is
paramount to prevent corrosion and ensure the longevity and efficiency of the system. For
decades, hydrazine has been the traditional oxygen scavenger of choice. However, its
classification as a probable human carcinogen has necessitated the adoption of safer
alternatives. This guide provides a detailed comparison of carbohydrazide and hydrazine,
presenting experimental data, methodologies, and a clear rationale for why carbohydrazide is
now considered a superior option in terms of both safety and performance.

Executive Summary

Carbohydrazide has emerged as a leading replacement for hydrazine, offering comparable,
and in some conditions, superior oxygen scavenging capabilities without the associated health
risks. It is a non-carcinogenic, solid compound that is easier and safer to handle than the highly
toxic and volatile liquid hydrazine. Experimental evidence demonstrates that carbohydrazide
is an effective oxygen scavenger and metal passivator, contributing to the formation of a
protective magnetite layer on boiler surfaces. While the theoretical dosage of carbohydrazide
required for oxygen scavenging is higher than that of hydrazine, its significantly improved
safety profile and environmental benefits make it the preferred choice for modern boiler water
treatment applications.
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Performance Data: Carbohydrazide vs. Hydrazine

The following table summarizes the key quantitative performance parameters of
carbohydrazide and hydrazine based on available experimental data.
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Key Findings &

Parameter Carbohydrazide Hydrazine T
Citations
At 227°-239° F and
pH 10.5, 5.0 ppm of Data suggests that
carbohydrazide At the same approximately half the

Oxygen Scavenging
Efficiency

achieved 98.7%
oxygen removal,
comparable to 10.0
ppm of hydrazine
achieving 99.2%

removal.

conditions, 10.0 ppm
of hydrazine resulted
in 99.2% oxygen

removal.

concentration of
carbohydrazide can
achieve similar
oxygen removal levels

as hydrazine.[1]

Metal Passivation

Visual inspection of
firerods in an
experimental boiler
showed
carbohydrazide to be
the most effective
metal passivator,
resulting in a "dull
grey" appearance
indicative of a

protective oxide layer.

Hydrazine treatment
resulted in a "light
grey" appearance on
the firerods.

Under the tested
conditions,
carbohydrazide
demonstrated superior
metal passivation
capabilities compared

to hydrazine.[1]

Thermal Stability &

Decomposition

Thermally stable up to
approximately 135°C
(275°F). Above this
temperature, it begins
to hydrolyze to
hydrazine and carbon
dioxide. At
temperatures
exceeding 200°C
(392°F), it
decomposes into
ammonia, nitrogen,
and hydrogen.[1][2]

Decomposes at
temperatures above
200°C (392°F) to form
ammonia, nitrogen,

and hydrogen.

Carbohydrazide's
decomposition to
hydrazine at higher
temperatures means it
can still effectively
scavenge oxygen
throughout the boiler
system.[1][2]
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Iron and Copper

Levels in Boiler Water

In a comparative
study, the average
iron and copper
concentrations in
boiler water treated
with carbohydrazide
were found to be 17
ug/kg and 4 pg/kg,

respectively.

In the same study, the
boiler water treated
with hydrazine
showed average iron
and copper
concentrations of 19
pa/kg and 6 pg/kg,

respectively.

The study indicated
that carbohydrazide
treatment resulted in
slightly lower levels of
corrosion products
(iron and copper) in
the boiler water
compared to

hydrazine.[3]

Dosage Rate in a

High-Pressure Boiler

A dosing rate of 0.7
mg/kg of
carbohydrazide was
found to be
satisfactory for
smooth boiler

operation.

Not explicitly stated in
the comparative study,
but the focus was on
maintaining a specific
residual hydrazine

level.

The optimal dosage of
carbohydrazide was
determined by
monitoring the
residual hydrazine
concentration in the

feedwater.[3]

Experimental Protocols

The following methodologies are based on a comparative study conducted by Rahman et al.

(2018) in two identical high-pressure boilers to evaluate the performance of carbohydrazide

against hydrazine.

Objective

To assess the suitability and efficiency of carbohydrazide as a safe alternative to hydrazine for

oxygen scavenging and corrosion control in high-pressure boilers.

Experimental Setup

» Boilers: Two identical high-pressure water tube boilers were used.

o Treatment: Boiler 1 was treated with carbohydrazide, while Boiler 2 was treated with

hydrazine.

» Monitoring: Water and steam samples were collected from various points in the boiler

system, including the feedwater line, economizer inlet, boiler blowdown, and saturated steam
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line.

o Parameters Analyzed: Dissolved oxygen, pH, conductivity, residual oxygen scavenger
concentration, and concentrations of iron and copper.

o Corrosion Assessment: Carbon steel coupons were placed in the boiler drum to evaluate the
formation of a protective oxide layer and to determine the rate of corrosion by weight loss.

Procedure

o Baseline Establishment: Before the trial, both boilers were operated under standard
conditions with hydrazine treatment to establish baseline data for water chemistry and
corrosion rates.

o Treatment Implementation:

o Boiler 1 (Carbohydrazide): The hydrazine feed was discontinued, and a carbohydrazide-
based oxygen scavenger was introduced. The initial dosage was based on feedwater
oxygen levels and was subsequently optimized by monitoring the residual hydrazine
concentration (a decomposition product of carbohydrazide) at the economizer inlet.

o Boiler 2 (Hydrazine): Continued to be treated with hydrazine as the control.
o Sampling and Analysis:

o Regular grab samples of boiler water and feedwater were collected and analyzed for the
parameters listed above.

o Dissolved oxygen levels were continuously monitored using online analyzers.
e Corrosion Coupon Analysis:

o The pre-weighed carbon steel coupons were exposed to the boiler water for a specified
period.

o After exposure, the coupons were removed, cleaned according to standard procedures,
and re-weighed to determine the weight loss due to corrosion.
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o The surface of the coupons was visually and microscopically examined to assess the
characteristics of the protective oxide film.

o Data Evaluation: The data from the carbohydrazide-treated boiler was compared with the
data from the hydrazine-treated boiler and the baseline data to evaluate its performance in
terms of oxygen scavenging, corrosion control, and overall impact on boiler water chemistry.

Rationale for Carbohydrazide as a Safer Alternative

The primary driver for replacing hydrazine is its significant health and safety concerns. The
following diagram illustrates the logical flow of why carbohydrazide is the preferred safer

alternative.
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Caption: Logical flow demonstrating carbohydrazide's advantages over hydrazine.

Signaling Pathways and Experimental Workflows

The primary chemical reactions and decomposition pathways for carbohydrazide and
hydrazine in a boiler system are crucial to understanding their function as oxygen scavengers.

Oxygen Scavenging Reactions
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Caption: Oxygen scavenging reactions of carbohydrazide and hydrazine.

Thermal Decomposition Pathways

Carbohydrazide Decomposition Hydrazine Decomposition
(NH2NH)2CO N2H4
(Carbohydrazide) (Hydrazine)

> 135°C > 200°C

2NH3 (Ammonia) +
2N2H4 (Hydrazine) + N2 (Nitrogen) + ANH3 (Ammonia) +
CO2 (Carbon Dioxide) H2 (Hydrogen) + N2 (Nitrogen)

CO2 (Carbon Dioxide)
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Caption: Thermal decomposition pathways in a boiler environment.

Conclusion

The transition from hydrazine to carbohydrazide for boiler water oxygen scavenging
represents a significant advancement in industrial safety and environmental responsibility
without compromising operational efficiency. The data clearly indicates that carbohydrazide is
a robust and effective corrosion inhibitor. Its favorable safety profile, ease of handling, and
comparable performance make it an ideal choice for researchers, scientists, and drug
development professionals seeking to maintain high standards of safety and efficacy in their
operations. The adoption of carbohydrazide is a proactive step towards a safer and more
sustainable approach to boiler water treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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